2-(Pyridin-3-yloxy)isoindoline-1,3-dione

• Molecular Formula: C13H8N2O3
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 2-pyridin-3-yloxyisoindole-1,3-dione
• InChI: InChI=1S/C13H8N2O3/c16-12-10-5-1-2-6-11(10)13(17)15(12)18-9-4-3-7-14-8-9/h1-8H
• InChI Key: YEEOIBPWBYXHQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)OC3=CN=CC=C3

Description

2-(Pyridin-3-yloxy)isoindoline-1,3-dione is a heterocyclic compound featuring an isoindoline-1,3-dione core substituted with a pyridin-3-yloxy group. This structural motif combines the electron-deficient isoindoline-1,3-dione scaffold with the aromatic and hydrogen-bonding capabilities of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pyridin-3-yloxy)isoindoline-1,3-dione typically involves the reaction of phthalic anhydride with pyridin-3-ol in the presence of a suitable catalyst. One common method involves heating the reactants under reflux conditions in a solvent such as toluene . The reaction proceeds through the formation of an intermediate, which subsequently undergoes cyclization to yield the desired product.

Industrial Production Methods

Industrial production of 2-(Pyridin-3-yloxy)isoindoline-1,3-dione may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and solvent recycling to enhance efficiency and reduce waste .

Chemical Reactions Analysis

Types of Reactions

2-(Pyridin-3-yloxy)isoindoline-1,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different substituents on the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions include N-oxides, amine derivatives, and various substituted isoindoline-1,3-dione compounds .

Scientific Research Applications

2-(Pyridin-3-yloxy)isoindoline-1,3-dione has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is used in the study of enzyme inhibitors and receptor modulators.

Industry: The compound is used in the production of dyes, pigments, and polymer additives.

Mechanism of Action

The mechanism of action of 2-(Pyridin-3-yloxy)isoindoline-1,3-dione involves its interaction with specific molecular targets. For instance, it can modulate the activity of dopamine receptors, which is relevant in the context of antipsychotic agents.

Comparison with Similar Compounds

Structural Analogues with Aromatic Substitutions

2-Phenylisoindoline-1,3-dione (2m)

• Structure : Aryl substitution (phenyl group) at the 2-position.
• Properties :
  • Exhibits moderate cytotoxicity against T47D cancer cells (IC₅₀ ~15–25 µM) .
  • Lower polarity compared to pyridine derivatives, leading to increased lipophilicity.

2-(4-Bromophenyl)isoindoline-1,3-dione (2n)

• Structure : 4-Bromophenyl substituent.
• Properties: Higher molecular weight (328.2 g/mol) and melting point (142°C) due to bromine’s steric and electronic effects .

Derivatives with Heterocyclic Substituents

2-(Pyridin-2-ylmethyl)isoindoline-1,3-dione (2l)

• Structure : Pyridine ring connected via a methylene bridge.
• Properties :
  • Melting point: 112–114°C; synthesized in 85% yield .
  • The methylene spacer increases conformational flexibility compared to the direct oxygen linkage in 2-(Pyridin-3-yloxy)isoindoline-1,3-dione.

2-((6-Chloropyridin-3-yl)Methyl)isoindoline-1,3-dione

• Structure : Chlorinated pyridine ring with a methylene linker.
• Properties :
  • Molecular weight: 272.69 g/mol; CAS 120739-60-8 .
  • Chlorine atom enhances lipophilicity (LogP ~2.5), favoring blood-brain barrier penetration.
• Comparison : The absence of a chlorine atom in 2-(Pyridin-3-yloxy)isoindoline-1,3-dione may reduce toxicity risks while maintaining moderate hydrophilicity .

2-(2,6-Dioxopiperidin-3-yl)isoindoline-1,3-dione (Lenalidomide Derivative)

• Structure : Incorporates a dioxopiperidine moiety.
• Properties :
  • Key component of proteolysis-targeting chimeras (PROTACs), inducing degradation of oncoproteins .
  • Melting point: 176–195°C; purity >95% .
• Comparison : The pyridin-3-yloxy group lacks the dioxopiperidine scaffold’s ability to bind cereblon (CRBN), a critical E3 ligase in PROTACs, limiting its utility in targeted protein degradation .

2-(4-(3-(3aH-Indol-3-yl)acryloyl)phenyl)isoindoline-1,3-dione

• Structure : Acryloylphenyl group with indole substitution.
• Properties :
  • Demonstrated acetylcholinesterase inhibition (IC₅₀ ~0.5–2 µM) .
  • The extended π-system enhances binding to enzyme active sites.
• Key Differences : The pyridin-3-yloxy group’s smaller size and reduced conjugation may limit enzyme inhibition potency compared to acryloyl-based derivatives .

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	LogP	Key Functional Groups
2-(Pyridin-3-yloxy)isoindoline-1,3-dione	254.24 (calculated)	~150–160 (est.)	~1.2	Pyridin-3-yloxy, dione
2-Phenylisoindoline-1,3-dione (2m)	237.25	78–80	2.8	Phenyl, dione
2-(2,6-Dioxopiperidin-3-yl)isoindoline-1,3-dione	259.23	176–195	0.5	Dioxopiperidine, dione
2-(3-(Methylsulfinyl)propyl)isoindoline-1,3-dione	251.30	N/A	-0.3	Sulfoxide, dione

Data derived from .